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Compound Name: Bis(triphenylsilyl)chromate

Cat. No.: B1148569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical compound

Bis(triphenylsilyl) chromate, with the chemical formula C36H30CrO4Si2. It is a versatile

organometallic reagent primarily utilized as a catalyst in polymerization and as an oxidizing

agent in organic synthesis. This document details its chemical and physical properties,

provides established synthesis protocols, and outlines its applications in ethylene

polymerization and the oxidation of alcohols. Experimental procedures are detailed, and

reaction mechanisms are visualized to facilitate a deeper understanding for researchers and

professionals in chemistry and drug development.

Chemical Identity and Properties
Bis(triphenylsilyl) chromate is an organometallic compound featuring a central chromium atom

in a +6 oxidation state, bonded to two triphenylsilyl groups via oxygen atoms.

Table 1: Chemical and Physical Properties of Bis(triphenylsilyl) chromate
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Property Value Citation(s)

Chemical Formula C36H30CrO4Si2 [1][2][3]

Molecular Weight 634.79 g/mol [2][3]

CAS Number 1624-02-8 [1][2][3]

Appearance
Yellow to orange

solid/powder/needles
[1][2][4]

Melting Point
153-159 °C (with

decomposition)
[2][4][5]

Solubility
Sparingly soluble in water.

Soluble in carbon tetrachloride.
[5][6]

Linear Formula [(C6H5)3SiO]2CrO2 [3]

Table 2: Spectroscopic Data for Bis(triphenylsilyl) chromate

Spectroscopic Data Value Citation(s)

Infrared (IR) Spectrum

Strong absorptions at 10.15

µm and 10.27 µm (Cr-O

stretching vibrations)

[7]

¹H NMR Spectrum
Data not available in the

searched literature.

¹³C NMR Spectrum
Data not available in the

searched literature.

UV-Vis Spectrum
Data not available in the

searched literature.

Table 3: Crystallographic Data for Bis(triphenylsilyl) chromate
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Parameter Value Citation(s)

Crystal Structure Data
Not available in the searched

literature.

Synthesis and Experimental Protocols
Several methods for the synthesis of Bis(triphenylsilyl) chromate have been reported, offering

varying yields and reaction conditions. Below are detailed protocols from the scientific literature

and patent documents.

Synthesis from Triphenylsilanol and Chromium Trioxide
This method involves the reaction of triphenylsilanol with chromium trioxide in a suitable

solvent.

Experimental Protocol:

A mixture of 15 g (0.054 mol) of triphenylsilanol, 15 g (0.15 mol) of chromium trioxide, and

5.0 g of anhydrous magnesium sulfate in 450 ml of carbon tetrachloride is prepared in a

light-tight flask.[7]

The mixture is shaken for 24 hours at room temperature.[7]

The resulting red-orange mixture is filtered to remove solid residues.[7]

The product is recovered from the carbon tetrachloride solution by evaporation.[7]

The dark residue is recrystallized from hot heptane to yield orange needles of

Bis(triphenylsilyl) chromate.[7]

Yield: 10.1 g (60%)[7]

Elemental Analysis: Calculated for C36H30CrO4Si2: C, 68.12%; H, 4.76%; Cr, 8.19%.

Found: C, 68.52%; H, 4.97%; Cr, 8.15%.[7]
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Synthesis from Triphenylchlorosilane and Potassium
Dichromate
This process, detailed in US Patent 5,698,723, provides a higher yield and avoids the pre-

synthesis of triphenylsilanol.[4]

Experimental Protocol:

30 g of triphenylchlorosilane, 13 g of potassium dichromate, 3 g of potassium hydroxide, 60

ml of glacial acetic acid, and 80 ml of hexane are added to a 500 ml three-neck flask

equipped with a stirrer and a reflux condenser.[4]

The reaction mixture is stirred at 50°-60° C for 5 hours.[4]

After the reaction, the mixture is filtered.[4]

The resulting solid is washed sequentially with 140 ml of water, 70 ml of glacial acetic acid,

and 70 ml of hexane.[4]

The product is dried in a vacuum oven.[4]

Yield: 31.2 g (97.4%)[4]

Melting Point: 154 °C[4]

Applications in Organic Synthesis
Bis(triphenylsilyl) chromate is a valuable reagent in organic chemistry, primarily as a catalyst for

polymerization and as an oxidizing agent.

Ethylene Polymerization
Bis(triphenylsilyl) chromate can catalyze the polymerization of ethylene at high pressure

without the need for a co-catalyst.[7]

Experimental Protocol for Ethylene Polymerization:
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100 ml of cyclohexane (previously dried by purging with nitrogen) is charged into a dry,

nitrogen-filled 300-ml stirred autoclave.[7]

0.5 g of Bis(triphenylsilyl) chromate is added to the autoclave, and the mixture is purged with

nitrogen for several minutes before sealing.[7]

The vessel is heated to 170°C and pressure-bled several times to remove nitrogen.[7]

Ethylene is charged to an initial pressure of 20,000 psi.[7]

The reaction is allowed to proceed for 4 hours, maintaining the temperature at 170-175°C.[7]

Product: Approximately 20 g of solid polyethylene.[7]

The proposed mechanism involves the coordination of ethylene to the chromium center,

followed by insertion and chain propagation. The polyethylene produced shows infrared

absorptions characteristic of the triphenylsiloxy group, suggesting it terminates the polymer

chain.[7]

Bis(triphenylsilyl) chromate
[(Ph3SiO)2CrO2]

Coordination Complex

 

Ethylene
(CH2=CH2)

Insertion & Rearrangement

Growing Polymer Chain
-SiOCr(CH2CH2)n- Chain Termination

Ethylene

Polyethylene with
-OSiPh3 end group

Click to download full resolution via product page

Caption: Proposed mechanism for ethylene polymerization catalyzed by Bis(triphenylsilyl)

chromate.

Oxidation of Alcohols
Bis(triphenylsilyl) chromate is an effective oxidizing agent for the conversion of alcohols to

carbonyl compounds, such as aldehydes and ketones.[1][2] While a specific detailed protocol
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for the oxidation of a particular alcohol using Bis(triphenylsilyl) chromate is not readily available

in the searched literature, the general mechanism for alcohol oxidation by chromate esters

provides a basis for understanding this transformation. The triphenylsilyl groups enhance the

stability and reactivity of the reagent, allowing for selective oxidations under mild conditions.[2]

The generally accepted mechanism for alcohol oxidation by chromate reagents involves the

formation of a chromate ester intermediate, followed by the elimination of a proton from the

alcohol carbon, leading to the formation of the carbonyl group and a reduced chromium

species.[8]

Bis(triphenylsilyl) chromate + Alcohol (R2CHOH) Chromate Ester Formation Chromate Ester Intermediate
[(Ph3SiO)CrO2(OCHR2)] Base-assisted Elimination Ketone/Aldehyde (R2C=O) +

Reduced Chromium Species

Click to download full resolution via product page

Caption: Generalized mechanism for the oxidation of an alcohol by a chromate reagent.

Workflow Diagram: Synthesis and Application
The following diagram illustrates the general workflow from the synthesis of Bis(triphenylsilyl)

chromate to its application in organic synthesis.
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Caption: General workflow for the synthesis and application of Bis(triphenylsilyl) chromate.

Safety and Handling
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Bis(triphenylsilyl) chromate is a hazardous substance and should be handled with appropriate

safety precautions.

Table 4: Safety Information for Bis(triphenylsilyl) chromate

Hazard Statement Precautionary Statement Citation(s)

H317: May cause an allergic

skin reaction.

P201: Obtain special

instructions before use.
[4]

H350i: May cause cancer by

inhalation.

P273: Avoid release to the

environment.
[4]

H410: Very toxic to aquatic life

with long lasting effects.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4]

P308 + P313: IF exposed or

concerned: Get medical

advice/attention.

[4]

P501: Dispose of

contents/container in

accordance with

local/regional/national/internati

onal regulations.

[4]

It is classified as toxic and dangerous for the environment.[4] Personal protective equipment,

including eye shields, face shields, gloves, and a suitable respirator, should be worn when

handling this compound.[3]

Conclusion
Bis(triphenylsilyl) chromate (C36H30CrO4Si2) is a well-characterized organometallic

compound with significant applications as a catalyst in ethylene polymerization and as a

selective oxidizing agent for alcohols. The synthesis protocols provided offer high yields, and

the outlined experimental procedures serve as a valuable resource for researchers. While

detailed spectroscopic and crystallographic data are not extensively available in the public

domain, the information compiled in this guide provides a solid foundation for its use in a
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research and development setting. As with all chromium(VI) compounds, appropriate safety

measures must be strictly adhered to during its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1148569?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

